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Compound of Interest |

Compound Name: Perfluorohexadecane
CAS No.: 355-49-7
Cat. No.: B049014
- 7

Executive Summary & Core Directive

Perfluorohexadecane (ngcontent-ng-c2307461527=""_nghost-ng-c2764567632=""
class="inline ng-star-inserted">

) is a long-chain perfluorocarbon (PFC) belonging to the per- and polyfluoroalkyl substances
(PFAS) family.[1] While chemically inert and non-flammable, it is environmentally persistent.
Standard drain disposal is strictly prohibited.

The only acceptable disposal method is high-temperature incineration at a licensed facility
capable of managing fluorinated compounds. This guide outlines the specific segregation,
collection, and disposal protocols required to ensure regulatory compliance (EPA/RCRA) and
environmental stewardship.[1]

Chemical Identity & Physical Properties

Understanding the physical state of Perfluorohexadecane is critical for selecting the correct
waste stream. Unlike shorter-chain PFCs (like perfluorohexane), the ngcontent-ng-
c2307461527=""_nghost-ng-c2764567632="" class="inline ng-star-inserted">

chain length renders this compound a solid at room temperature.[1]
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Property Value Operational Implication

Chemical Name Perfluorohexadecane Use on all waste labels.[2]

Unique identifier for waste

CAS Number 355-49-7 )
manifests.[2]
) ) Dispose of in Solid Waste
Physical State Waxy Solid / Powder )
containers.[2]
Requires heating to melt; do
Melting Point 125-126 °C not pour down drains even if
molten.[2]
Heavier than water; will sink
Density ~1.73 g/mL and accumulate in traps if
mishandled.[2]
Standard washing is
- ) ineffective; requires
Solubility Insoluble in water/acetone

mechanical removal or

fluorinated solvents.[2]

Safety & Hazard Identification

Although Perfluorohexadecane is generally biologically inert, it is classified as a skin, eye, and
respiratory irritant. The primary risk is environmental persistence rather than acute toxicity.

o PPE Requirements: Nitrile gloves, safety goggles, and lab coat.[1]

 Inhalation Risk: If handling in powder form, use a fume hood or N95 respirator to prevent
inhalation of particulates.[1]

o Thermal Hazard: Avoid heating above 200°C without adequate ventilation, as thermal
decomposition can release toxic gases (e.g., HF, PFIB).

Waste Classification & Segregation Strategy

Effective disposal starts with proper segregation. You must separate Perfluorohexadecane
waste from standard organic solvents to ensure it reaches the correct incinerator.
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Decision Logic for Waste Segregation

Waste Generation

Physical State?

Solid/Waxy \Dissolved

Solid Waste Liquid Waste
(Pure Chemical, Wipes, PPE) (Solutions, Rinsates)

Container A:
Solid Hazardous Waste
(Label: PFAS/Fluorinated Solid)

Solvent Type?

Standard Organics
(Avoid Mixing)

luorin hlorin Container C:
uorinated/Chlorinated Non-Halogenated Waste

Solvents (DO NOT USE)

///
-

,/’I’f/ mixed, re-classify as Halogenated

Container B:
Halogenated Solvent Waste
(Label: Contains PFAS)

Click to download full resolution via product page

Figure 1: Decision tree for segregating Perfluorohexadecane waste streams.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Primary Stream)

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b049014?utm_src=pdf-body-img
https://www.benchchem.com/product/b049014?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Applicable for: Pure chemical, contaminated weighing boats, paper towels, gloves.

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar.[2] Glass is
acceptable but plastic is preferred to reduce breakage risk.

o Collection: Transfer all solid residues directly into the container.
e Labeling:

o Chemical Name: Perfluorohexadecane.[3][4]

o Hazard Class: Irritant, Environmental Hazard (PFAS).

o Constituents: 100% Perfluorohexadecane.

o Storage: Keep container tightly closed in a cool, dry area until pickup.

Protocol B: Glassware Cleaning & Rinsate Management

Since Perfluorohexadecane is insoluble in water and acetone, standard washing will fail.[1]

¢ Mechanical Removal: While wearing gloves, wipe the visible solid residue from the
glassware using a dry Kimwipe. Dispose of the Kimwipe in the Solid Waste container.

o Fluorinated Rinse (Optional but Recommended): If available, rinse the glassware with a
small amount of a lighter fluorinated solvent (e.g., Perfluorohexane or a fluorinated cleaning
fluid).

o Disposal: Collect this rinsate in a Halogenated Solvent waste carboy.

o Final Wash: Once the bulk material is removed, wash glassware with hot water and Alconox
detergent, followed by an acetone rinse.[1] This final rinse can go into standard solvent
waste only if visible residue was previously removed.

Protocol C: Spill Response

 [solate: Isolate the area. Since it is a solid, the spill will not spread rapidly.[1]

e Sweep: Use a dustpan and brush to sweep up the solid/powder. Avoid creating dust.[4]
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» Wipe: Wipe the surface with a solvent-dampened towel (acetone or alcohol) to pick up fine
films.[2]

» Dispose: Place all sweepings and wipes into the Solid Hazardous Waste container.

Destruction Methodology

The ultimate fate of this waste stream is critical.[5] You must ensure your waste management
contractor utilizes High-Temperature Incineration.[2]

e Requirement: Incineration at temperatures

with a residence time
seconds.

e Reasoning: The Carbon-Fluorine (C-F) bond is the strongest in organic chemistry
(ngcontent-ng-c2307461527=""_nghost-ng-c2764567632="" class="inline ng-star-inserted">

).[1] Standard municipal incineration (ngcontent-ng-c2307461527="" _nghost-ng-
c2764567632="" class="inline ng-star-inserted">

) may fail to fully mineralize the compound, potentially releasing shorter-chain PFAS into the
atmosphere.[1]

 Verification: Request confirmation from your EHS department that "Halogenated/PFAS
Waste" streams are routed to facilities equipped with flue gas scrubbing (to capture
Hydrogen Fluoride) and high-temperature kilns.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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